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Compound of Interest

Compound Name: Erythromycin gluceptate
CAS No.: 23067-13-2
Cat. No.: B123841
Get Quote
. J

Erythromycin Gluceptate (CAS: 23067-13-2) is the glucoheptonate salt of erythromycin, a
macrolide antibiotic derived from the bacterium Saccharopolyspora erythraea (formerly
Streptomyces erythraeus). The salt formation significantly enhances the aqueous solubility of
the parent erythromycin base, making it suitable for intravenous administration, a critical
application for treating severe infections where oral administration is not feasible.

Chemical and Physical Properties:
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Property Data Source
CAS Number 23067-13-2 N/A
Molecular Formula C44H81NO21 N/A
Molecular Weight 960.1 g/mol N/A
White or slightly yellow,
Appearance .
hygroscopic powder.
. Freely soluble in water and
Solubility

alcohol.

Understanding the hygroscopic nature of this compound is paramount for laboratory handling
and formulation. Improper storage can lead to water absorption, affecting the compound's
stability and the accuracy of weighing for experimental use. All work should be conducted in a
controlled humidity environment or with appropriate desiccants.

Mechanism of Action: A Molecular Perspective

The therapeutic efficacy of Erythromycin Gluceptate is dictated by the erythromycin
molecule. Its mechanism of action is a classic example of protein synthesis inhibition in
bacteria.

» Dissociation: Upon administration, Erythromycin Gluceptate readily dissociates, releasing
the active erythromycin base into the circulation.

o Target Binding: Erythromycin binds reversibly to the P-site of the 50S subunit of the bacterial
ribosome. This binding site is crucial for the elongation phase of protein synthesis.

« Inhibition of Translocation: The presence of erythromycin physically obstructs the path of the
growing polypeptide chain, effectively halting the translocation process where the ribosome
moves along the mRNA. This leads to a premature dissociation of the peptidyl-tRNA from the

ribosome.

o Bacteriostatic Effect: The net result is the cessation of bacterial protein synthesis, which
inhibits bacterial growth and replication, a bacteriostatic effect. At higher concentrations, it
can be bactericidal for some highly susceptible strains.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b123841/docs?utm_src=pdf-body#part-1-core-compound-profile-foundational-chemistry
https://www.benchchem.com/product/b123841/docs?utm_src=pdf-body#part-1-core-compound-profile-foundational-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Drug Administration Bacterial Cell

Active Erythromycin

Erythromycin Gluceptate
i i (Free Base)

Peptide Chain Elongation
(IV Administration) i

Bacterial Growth &
(Translocation Step) licati

Replication

50S Ribosomal Subunit

o
2
2
&

Click to download full resolution via product page

Caption: Mechanism of action of Erythromycin Gluceptate.

PART 2: Analytical Protocols & Quality Control

Rigorous analytical chemistry is the bedrock of reliable research. For Erythromycin
Gluceptate, High-Performance Liquid Chromatography (HPLC) coupled with UV detection is
the gold standard for identity, purity, and assay determination.

Protocol: HPLC-UV Assay for Erythromycin Gluceptate

This protocol is designed to be a self-validating system, incorporating system suitability tests to
ensure data integrity.

1. Instrumentation & Materials:

o HPLC System with a variable wavelength UV detector (e.g., Agilent 1260 Infinity 1l, Waters
Alliance).

e C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 um particle size).
o Erythromycin Gluceptate Certified Reference Standard (CRS).

e Acetonitrile (HPLC Grade).

e Dipotassium hydrogen phosphate (K2HPO4).

e Phosphoric acid.

e Deionized water (18.2 MQ-cm).
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. Chromatographic Conditions:

Mobile Phase: A filtered and degassed mixture of Acetonitrile and a phosphate buffer (pH
8.0). The exact ratio (typically around 40:60 Acetonitrile:Buffer) should be optimized to
achieve the desired retention time and resolution.

Flow Rate: 1.0 mL/min.

Column Temperature: 35°C. Maintaining a constant temperature is critical for reproducible
retention times.

Detection Wavelength: 215 nm.
Injection Volume: 20 pL.
. Preparation of Solutions:

Phosphate Buffer (pH 8.0): Dissolve an appropriate amount of dipotassium hydrogen
phosphate in deionized water to make a 0.05 M solution. Adjust the pH to 8.0 using
phosphoric acid.

Standard Solution (e.g., 0.5 mg/mL): Accurately weigh ~25 mg of Erythromycin Gluceptate
CRS into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

Sample Solution: Prepare the test sample in the same manner and at the same
concentration as the Standard Solution.

. Experimental Workflow:
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» To cite this document: BenchChem. [PART 1: Core Compound Profile & Foundational
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123841/docs#part-1-core-compound-profile-
foundational-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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